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Compound of Interest

Compound Name: Thorium iodide

Cat. No.: B1596459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

various thorium iodide species. The information is compiled from critically reviewed data and

is intended to be a valuable resource for researchers in relevant fields. This document

summarizes key quantitative data in structured tables, details experimental methodologies for

the determination of these properties, and provides visualizations of synthetic pathways and

experimental workflows.

Quantitative Thermodynamic Data
The thermodynamic properties of solid and gaseous thorium iodide species are crucial for

understanding their stability and reactivity at different temperatures. The following tables

summarize the standard enthalpy of formation (ΔfH°), standard molar entropy (S°), and heat

capacity (Cp°) for ThI₂, ThI₃, and ThI₄ in their solid states, as well as for the gaseous species

ThI, ThI₂, ThI₃, and ThI₄.

Table 1: Thermodynamic Properties of Solid Thorium
Iodides at 298.15 K
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Species Formula State
ΔfH°
(kJ·mol⁻¹)

S°
(J·K⁻¹·mol⁻¹
)

C_p_°
(J·K⁻¹·mol⁻¹
)

Thorium

Diiodide
ThI₂ cr -377 ± 25 163 ± 8 78.5 ± 2.0

Thorium

Triiodide
ThI₃ cr -544 ± 25 205 ± 15 102.5 ± 4.0

Thorium

Tetraiodide
ThI₄ cr -662.0 ± 1.8 240.2 ± 5.0 126.17 ± 2.5

cr = crystalline solid

Table 2: Thermodynamic Properties of Gaseous Thorium
Iodides at 298.15 K

Species Formula State
ΔfH°
(kJ·mol⁻¹)

S°
(J·K⁻¹·mol⁻¹
)

C_p_°
(J·K⁻¹·mol⁻¹
)

Thorium

Monoiodide
ThI g 163 ± 15 275.1 ± 2.0 36.8

Thorium

Diiodide
ThI₂ g -103 ± 15 358.5 ± 3.0 56.6

Thorium

Triiodide
ThI₃ g -349 ± 20 425.0 ± 5.0 71.1

Thorium

Tetraiodide
ThI₄ g -455.2 ± 5.0 473.4 ± 6.0 80.8

g = gas

Experimental Protocols
The determination of the thermodynamic properties of actinide halides, such as thorium
iodides, requires specialized experimental techniques due to their reactivity and, in many
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cases, radioactivity. The primary methods employed are solution calorimetry and Knudsen

effusion mass spectrometry.

Solution Calorimetry (for Enthalpy of Formation)
Solution calorimetry is a key method for determining the standard enthalpy of formation of solid

thorium iodide compounds.

Methodology:

Sample Preparation: High-purity, stoichiometric thorium iodide compounds are synthesized.

For example, thorium tetraiodide (ThI₄) can be prepared by the direct reaction of high-purity

thorium metal with excess iodine in a sealed, evacuated quartz tube at approximately 500°C.

The product is then purified by sublimation.

Calorimeter Setup: A precision isoperibol or adiabatic solution calorimeter is used. The

reaction vessel within the calorimeter is typically made of a material resistant to the corrosive

nature of the reactants and products, such as tantalum or glass.

Enthalpy of Solution Measurement: A precisely weighed sample of the thorium iodide is

dissolved in a suitable solvent within the calorimeter. For thorium tetraiodide, a common

solvent is an aqueous hydrochloric acid solution (e.g., 1 M HCl or 6 M HCl). The heat change

(q) associated with the dissolution process is measured by monitoring the temperature

change of the calorimeter system.

Hess's Law Application: The standard enthalpy of formation is calculated using Hess's law by

combining the measured enthalpy of solution with the known standard enthalpies of

formation of the other reactants and products in the dissolution reaction. This requires a well-

defined thermochemical cycle. For the dissolution of ThI₄(s) in an aqueous medium, the

cycle would involve the enthalpies of formation of the aqueous thorium and iodide ions.

Knudsen Effusion Mass Spectrometry (for Vapor
Pressures and Enthalpies of Sublimation)
Knudsen effusion mass spectrometry (KEMS) is a powerful technique for studying the

thermodynamics of vaporization of low-volatility substances like thorium iodides.
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Methodology:

Knudsen Cell: A small, weighed amount of the thorium iodide sample is placed in a

Knudsen cell. This is a small, inert container (often made of molybdenum, tungsten, or

tantalum) with a very small, sharp-edged orifice in the lid.

High Vacuum and Heating: The Knudsen cell is placed within a high-vacuum chamber and is

heated to a precise, stable temperature. Inside the cell, equilibrium is established between

the condensed phase (solid or liquid) and the vapor phase.

Molecular Effusion: A molecular beam of the vapor effuses through the orifice without

disturbing the equilibrium inside the cell.

Mass Spectrometry: The effusing molecular beam is directed into the ion source of a mass

spectrometer. The vapor species are ionized (typically by electron impact), and the resulting

ions are separated by their mass-to-charge ratio and detected. This allows for the

identification of the gaseous species present in the vapor.

Data Analysis: The ion intensities are proportional to the partial pressures of the

corresponding species in the Knudsen cell. By measuring the ion intensities as a function of

temperature, the vapor pressure of each species can be determined using the Clausius-

Clapeyron equation. This data can then be used to calculate the enthalpy and entropy of

sublimation or vaporization.

Visualizations
Synthesis Pathways of Thorium Iodides
The following diagram illustrates the primary synthesis routes for thorium di-, tri-, and

tetraiodide.
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Thorium Metal (Th)

Thorium Tetraiodide (ThI₄)

 + 2I₂
 @ 500°C 

Thorium Triiodide (ThI₃)

Iodine (I₂)

 + Th
 @ 550-600°C 

Thorium Diiodide (ThI₂)

 Thermal Decomposition
 > 550°C 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

KEMS Experiment

Data Analysis

Synthesize & Purify
Thorium Iodide Sample

Load Sample into
Knudsen Cell

Place Cell in High
Vacuum Chamber

Heat to Precise
Temperature (T)

Molecular Effusion
of Vapor
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(Electron Impact)

Mass Spectrometric
Detection (Ion Intensity, I)

Calculate Partial Pressure (P)
 P ∝ I * T

Plot ln(P) vs 1/T
(Clausius-Clapeyron)

Determine ΔH°(sub) & ΔS°(sub)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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